5-methylhexane-2-sulfonamide
Overview
Description
5-Methylhexane-2-sulfonamide is a research-use-only compound with the molecular formula C7H17NO2S and a molecular weight of 179.28 . It is a type of sulfonamide, a group of compounds known for their wide range of pharmacological activities .
Synthesis Analysis
The synthesis of sulfonamides, including this compound, has been a topic of interest in recent research . The synthesis often involves the use of sulfur (II), sulfur (IV), and sulfur (VI) reagents . The process can involve oxidative coupling of thiols and amines, two readily available low-cost commodity chemicals .
Molecular Structure Analysis
The molecular structure of this compound consists of a central sulfur atom, with two doubly bonded oxygens, that is also bonded to a nitrogen atom (existing as a substituted amine) and an aniline group . The structure of sulfonamides is characterized by the existence of a sulfanilamide group and a distinct 6- or 5-membered heterocyclic ring .
Chemical Reactions Analysis
Sulfonamides, including this compound, exhibit a range of pharmacological activities such as anti-carbonic anhydrase and anti-t dihydropteroate synthetase . They inhibit multiplication of bacteria by acting as competitive inhibitors of p-aminobenzoic acid in the folic acid metabolism cycle .
Physical and Chemical Properties Analysis
The physical and chemical properties of sulfonamides can vary significantly, influencing their bioavailability and stability . The solid forms often display different mechanical, thermal, and physicochemical properties . The polymorphic structures of these compounds are of great interest due to their ability to modify the physical properties of the active pharmaceutical ingredient .
Mechanism of Action
The mechanism of action of sulfonamides involves the inhibition of bacterial enzyme dihydropteroate synthetase . This enzyme normally uses para-aminobenzoic acid (PABA) for synthesizing the necessary folic acid. The inhibited reaction is normally necessary in these organisms for the synthesis of folic acid .
Safety and Hazards
Future Directions
The addition of amide/sulfonamide bonds to alkynes is an important strategy for the functionalization of carbon–carbon triple bonds . This strategy does not require additional pre-functionalization and de-functionalization steps, which considerably streamlines synthetic routes and substantially reduces waste generation . This area of research is expected to continue to grow in the future .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methylhexane-2-sulfonamide involves the sulfonation of 5-methylhexan-2-amine with sulfuric acid.", "Starting Materials": [ "5-methylhexan-2-amine", "Sulfuric acid", "Water" ], "Reaction": [ "Add 5-methylhexan-2-amine to a round-bottom flask", "Slowly add sulfuric acid to the flask while stirring", "Heat the mixture to 80-90°C for 2-3 hours", "Cool the mixture to room temperature", "Add water to the mixture to dissolve the excess sulfuric acid", "Extract the product with dichloromethane", "Dry the organic layer with anhydrous sodium sulfate", "Filter the solution and evaporate the solvent to obtain 5-methylhexane-2-sulfonamide as a white solid" ] } | |
CAS No. |
1247620-01-4 |
Molecular Formula |
C7H17NO2S |
Molecular Weight |
179.3 |
Purity |
95 |
Origin of Product |
United States |
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